Cas no 125812-45-5 (7-Iodo-1-methoxy-1H-indole)

7-Iodo-1-methoxy-1H-indole structure

7-Iodo-1-methoxy-1H-indole structure

Product Name:7-Iodo-1-methoxy-1H-indole

CAS No:125812-45-5

MF:C₉H₈INO

MW:273.070394515991

CID:5736159

PubChem ID:14567222

Update Time:2023-11-10

7-Iodo-1-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

- 125812-45-5
- DTXSID401310969
- 7-Iodo-1-methoxy-1H-indole
- Inchi： 1S/C9H8INO/c1-12-11-6-5-7-3-2-4-8(10)9(7)11/h2-6H,1H3
- InChI Key： LCDKKJOCIXSPGZ-UHFFFAOYSA-N
- SMILES： IC1=CC=CC2C=CN(C=21)OC

Computed Properties

Exact Mass: 272.96506g/mol
Monoisotopic Mass: 272.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 14.2Å²

7-Iodo-1-methoxy-1H-indole Production Method

Production Method 1

104682-96-4

104682-96-4

125812-45-5

125812-45-5

89976-15-8

89976-15-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Methanol , Water ; 0 °C; 30 min, 17 °C
1.2 Solvents: Diethyl ether ; 17 °C

Reference

: Simple synthetic method for 1-hydroxyindole and its application to 1-hydroxytryptophan derivatives

Kawasaki, Toshiya; Tabata, Mutsuko; Nakagawa, Kyoko; Kobayashi, Kensuke; Kodama, Atsushi; et al, Heterocycles, 2015, 90(2), 1038-1071

7-Iodo-1-methoxy-1H-indole Raw materials

1H-Indole, 2,3-dihydro-7-iodo-

7-Iodo-1-methoxy-1H-indole Preparation Products

7-Iodo-1-methoxy-1H-indole Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

125812-45-5 (7-Iodo-1-methoxy-1H-indole) Related Products

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